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Compound of Interest

Compound Name: 2-Bromoquinoline-4-carbaldehyde

Cat. No.: B1603878

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed analysis of the molecular weight of 2-
Bromoquinoline-4-carbaldehyde, a crucial parameter for researchers and professionals
engaged in drug discovery and development. A precise understanding of molecular weight is
fundamental for a wide range of applications, including stoichiometric calculations in chemical
reactions, the interpretation of mass spectrometry data, and the prediction of pharmacokinetic
and pharmacodynamic properties of potential drug candidates.

Molecular Composition and Structure

2-Bromoquinoline-4-carbaldehyde is a heterocyclic aromatic compound. Its structure
consists of a quinoline bicyclic system, which is a fusion of a benzene ring and a pyridine ring.
A bromine atom is substituted at the second position of the quinoline ring, and a carbaldehyde
(or formyl) group is attached at the fourth position.

The elemental composition of 2-Bromoquinoline-4-carbaldehyde is defined by its molecular
formula: C10HeBrNO.[1] This formula indicates that each molecule of the compound contains
ten carbon atoms, six hydrogen atoms, one bromine atom, one nitrogen atom, and one oxygen
atom.

Calculation of Molecular Weight

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1603878?utm_src=pdf-interest
https://www.benchchem.com/product/b1603878?utm_src=pdf-body
https://www.benchchem.com/product/b1603878?utm_src=pdf-body
https://www.benchchem.com/product/b1603878?utm_src=pdf-body
https://www.benchchem.com/product/b1603878?utm_src=pdf-body
https://www.echemi.com/products/pd180727119641-2-bromoquinoline-4-carboxaldehyde.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1603878?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.
The standard atomic weights, as recommended by the International Union of Pure and Applied
Chemistry (IUPAC), are utilized for this calculation.

The molecular weight of 2-Bromoquinoline-4-carbaldehyde is calculated as follows:

(Number of Carbon Atoms x Atomic Weight of Carbon) + (Number of Hydrogen Atoms x Atomic
Weight of Hydrogen) + (Number of Bromine Atoms x Atomic Weight of Bromine) + (Number of
Nitrogen Atoms x Atomic Weight of Nitrogen) + (Number of Oxygen Atoms x Atomic Weight of
Oxygen)

(10 x 12.011) + (6 x 1.008) + (1 x 79.904) + (1 x 14.007) + (1 x 15.999) = 236.068 g/mol

This calculated molecular weight is consistent with values found in chemical databases for
isomers with the same molecular formula, such as 8-bromoquinoline-4-carbaldehyde, which
has a reported molecular weight of 236.067 g/mol . A similar compound, 2-Bromoquinoline-3-
carbaldehyde, also has a molecular weight of 236.06 g/mol .

Data Presentation: Atomic Composition and Weight
Contribution

The following table provides a clear and structured summary of the atomic components of 2-
Bromogquinoline-4-carbaldehyde and their respective contributions to the total molecular
weight.
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Standard Total

Element Symbol Quantity Atomic Weight  Contribution (
(g/mol) g/mol )

Carbon C 10 12.011 120.11

Hydrogen H 6 1.008 6.048

Bromine Br 1 79.904 79.904

Nitrogen N 1 14.007 14.007

Oxygen o) 1 15.999[2][3][4] 15.999

Total 236.068

Experimental Protocols

The determination of the molecular weight of a compound like 2-Bromoquinoline-4-

carbaldehyde is typically achieved through mass spectrometry. A detailed, generalized

experimental protocol for this analysis is provided below.

Objective: To determine the molecular weight of 2-Bromoquinoline-4-carbaldehyde using

Electrospray lonization Mass Spectrometry (ESI-MS).

Materials and Reagents:

Procedure:

2-Bromoquinoline-4-carbaldehyde sample

High-purity solvent (e.g., methanol, acetonitrile)

Mass spectrometer with an ESI source

Volatile acid (e.g., formic acid) for promoting ionization

o Sample Preparation: A dilute solution of the 2-Bromoquinoline-4-carbaldehyde sample is

prepared by dissolving a small quantity in the chosen high-purity solvent. A typical
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concentration is in the range of 1-10 pug/mL. To facilitate protonation and the formation of
[M+H]* ions, a small amount of formic acid (typically 0.1% v/v) is added to the solution.

Instrumentation Setup: The mass spectrometer is calibrated using a standard calibration
compound to ensure mass accuracy. The ESI source parameters, such as capillary voltage,
nebulizing gas pressure, and drying gas temperature, are optimized for the analyte.

Sample Infusion: The prepared sample solution is introduced into the ESI source via a
syringe pump at a constant flow rate.

lonization: In the ESI source, a high voltage is applied to the capillary tip, creating a fine
spray of charged droplets. The solvent evaporates from these droplets, leading to the
formation of gas-phase ions of the analyte, primarily as protonated molecules [M+H]*.

Mass Analysis: The generated ions are guided into the mass analyzer (e.g., a quadrupole,
time-of-flight, or Orbitrap analyzer), which separates the ions based on their mass-to-charge
ratio (m/z).

Data Acquisition and Analysis: The detector records the abundance of ions at each m/z
value, generating a mass spectrum. The molecular weight is determined by observing the
peak corresponding to the [M+H]* ion and subtracting the mass of a proton (approximately
1.007 g/mol).

Visualization of Molecular Composition

The following diagram illustrates the elemental composition of 2-Bromoquinoline-4-
carbaldehyde.
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Elemental Components of 2-Bromoquinoline-4-carbaldehyde
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Caption: Elemental composition leading to the formation of 2-Bromoquinoline-4-
carbaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Bromoquinoline-4-carbaldehyde]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1603878#2-bromoquinoline-4-carbaldehyde-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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